Cas no 1805954-46-4 (4-Chloro-2-fluoro-5-methylthioanisole)

• Product Name: 4-Chloro-2-fluoro-5-methylthioanisole
• CAS No: 1805954-46-4
• MF: C₈H₈ClFS
• MW: 190.67
• CID: 5076274
• Update Time: 2026-03-01

4-Chloro-2-fluoro-5-methylthioanisole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-methylthioanisole
• (4-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8ClFS/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,1-2H3
• InChI Key： SOPJYLRHZRZQEE-UHFFFAOYSA-N
• SMILES： C1(C=C(SC)C(F)=CC=1Cl)C

Additional information on 4-Chloro-2-fluoro-5-methylthioanisole

Introduction to 4-Chloro-2-fluoro-5-methylthioanisole (CAS No. 1805954-46-4) in Modern Chemical Research

4-Chloro-2-fluoro-5-methylthioanisole, identified by its Chemical Abstracts Service number 1805954-46-4, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, combining a chloro group, a fluoro substituent, and a methylthio moiety on a methoxybenzene backbone, make it a versatile intermediate for synthesizing biologically active molecules. The compound's electronic and steric properties are influenced by these substituents, which can modulate its reactivity and interactions with biological targets.

The significance of 4-Chloro-2-fluoro-5-methylthioanisole lies in its potential as a building block for drug discovery. The presence of the fluoro group, in particular, has been widely recognized for its ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles of pharmaceutical compounds. Recent studies have demonstrated that fluorinated aromatic compounds exhibit promising activities in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The incorporation of fluorine into molecular structures often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, making such compounds attractive candidates for further development.

In the context of medicinal chemistry, the synthesis of 4-Chloro-2-fluoro-5-methylthioanisole involves strategic functionalization of the anisole scaffold. The chloro and fluoro groups introduce electrophilic and nucleophilic centers, respectively, which can be selectively modified through cross-coupling reactions, nucleophilic substitution, or metal-catalyzed transformations. The methylthio group further expands the synthetic possibilities by enabling thiourea formation or participation in sulfur-based coupling reactions. These attributes make the compound a valuable precursor for designing novel heterocycles with tailored biological properties.

Recent advancements in computational chemistry have also highlighted the importance of 4-Chloro-2-fluoro-5-methylthioanisole in virtual screening and drug design algorithms. Molecular modeling studies suggest that the compound can serve as a scaffold for developing small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The fluoro group's ability to engage in halogen bonding has been exploited to improve binding affinities in designed ligands. Furthermore, the compound's rigid aromatic core provides structural stability, which is crucial for maintaining efficacy in biological systems.

The agrochemical sector has also shown interest in 4-Chloro-2-fluoro-5-methylthioanisole due to its potential as a precursor for next-generation pesticides. Fluorinated aromatic compounds are known for their enhanced bioavailability and resistance to degradation, making them effective against pests while minimizing environmental impact. Researchers have been exploring derivatives of this compound as herbicides or fungicides, leveraging its structural versatility to optimize activity against specific pathogens or weeds. Such applications align with global efforts to develop sustainable agricultural solutions that balance productivity with ecological responsibility.

From a synthetic chemistry perspective, 4-Chloro-2-fluoro-5-methylthioanisole exemplifies the importance of multi-substituted aromatic systems in modern drug discovery. The compound's reactivity profile allows for diverse derivatization strategies, enabling chemists to explore a wide range of molecular architectures. Advances in catalytic methods have further streamlined its synthesis, reducing reaction times and improving yields. These developments underscore the compound's role as a cornerstone in medicinal and agrochemical innovation.

The future prospects of 4-Chloro-2-fluoro-5-methylthioanisole are promising, with ongoing research focusing on expanding its applications across different therapeutic areas. Innovations in green chemistry may also influence its synthesis by promoting more sustainable methodologies that minimize waste and energy consumption. As computational tools become increasingly sophisticated, the potential applications of this compound will likely continue to grow, driven by interdisciplinary collaborations between chemists, biologists, and pharmacologists.

In summary, 4-Chloro-2-fluoro-5-methylthioanisole (CAS No. 1805954-46-4) represents a critical component in contemporary chemical research. Its unique structural features offer unparalleled opportunities for designing novel therapeutics and agrochemicals with improved efficacy and environmental compatibility. As scientific understanding evolves，the role of this compound is expected to expand，further solidifying its importance in advancing human health and agricultural productivity.